Cas no 7335-08-2 (n-octyl pyrrolidine)

n-octyl pyrrolidine structure
n-octyl pyrrolidine structure
Product Name:n-octyl pyrrolidine
CAS No:7335-08-2
MF:C12H25N
MW:183.333603620529
CID:977980
PubChem ID:10012602
Update Time:2025-04-19

n-octyl pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • n-octyl pyrrolidine
    • 1-octyl-pyrrolidine;N-OCTYL PYRROLIDINE;1-pyrrolidinooctane;N-Octyl-pyrrolidin;
    • 1-octylpyrrolidine
    • 7335-08-2
    • 1-octyl-pyrrolidine
    • DTXSID00434104
    • A818648
    • SCHEMBL1187251
    • AKOS006229704
    • N-OCTYLPYRROLIDINE
    • Inchi: 1S/C12H25N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h2-12H2,1H3
    • InChI Key: IQTWKCSNWONACC-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCC)CCCC1

Computed Properties

  • Exact Mass: 183.19900
  • Monoisotopic Mass: 183.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.38060
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